Cas no 1311839-93-6 (4-{1-(5-methyl-1,2-oxazol-3-yl)methyl-1,2,3,6-tetrahydropyridin-4-yl}phenol)

• Product Name: 4-{1-(5-methyl-1,2-oxazol-3-yl)methyl-1,2,3,6-tetrahydropyridin-4-yl}phenol
• CAS No: 1311839-93-6
• MF: C₁₆H₁₈N₂O₂
• MW: 270.326323986053
• CID: 5054034
• PubChem ID: 53527272
• Update Time: 2023-11-22

4-{1-(5-methyl-1,2-oxazol-3-yl)methyl-1,2,3,6-tetrahydropyridin-4-yl}phenol Chemical and Physical Properties

Names and Identifiers

• 4-[1-[(5-methyl-1,2-oxazol-3-yl)methyl]-3,6-dihydro-2H-pyridin-4-yl]phenol
• 4-{1-[(5-methyl-1,2-oxazol-3-yl)methyl]-1,2,3,6-tetrahydropyridin-4-yl}phenol
• Schembl21114819
• 4-{1-(5-methyl-1,2-oxazol-3-yl)methyl-1,2,3,6-tetrahydropyridin-4-yl}phenol

• Inchi： 1S/C16H18N2O2/c1-12-10-15(17-20-12)11-18-8-6-14(7-9-18)13-2-4-16(19)5-3-13/h2-6,10,19H,7-9,11H2,1H3
• InChI Key： OWZLDQKMADZHSU-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(CN2CC=C(C3C=CC(=CC=3)O)CC2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 350
• XLogP3: 2.2
• Topological Polar Surface Area: 49.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-2-unsubstituted benzenoids